2-Bromo-1-(bromomethyl)-4-chlorobenzene
Cat. No. B2796846
Key on ui cas rn:
33924-45-7
M. Wt: 284.38
InChI Key: KZIGUGMFQVNQFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07550544B2
Procedure details
In a three-necked round-bottom 500 ml flask equipped with a reflux condenser, thermometer, dropping funnel with pressure-equalizing, and magnetic stirring bar, 41.3 ml (128 g, 0.80 mmol) of bromine were added dropwise to 164 g (0.80 mol) of 2-bromo-4-chlorotoluene under exposure to 500 W lamp for 3 h at 190° C. The resulting mixture was cooled to room temperature. Fractional distillation gave a colorless liquid, b.p. 111-115° C./7 mm Hg. Yield 182 g (80%).
Identifiers
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REACTION_CXSMILES
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[Br:1]Br.[Br:3][C:4]1[CH:9]=[C:8]([Cl:10])[CH:7]=[CH:6][C:5]=1[CH3:11]>>[Br:3][C:4]1[CH:9]=[C:8]([Cl:10])[CH:7]=[CH:6][C:5]=1[CH2:11][Br:1]
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Inputs
Step One
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Name
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Quantity
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41.3 mL
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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164 g
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Type
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reactant
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Smiles
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BrC1=C(C=CC(=C1)Cl)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a three-necked round-bottom 500 ml flask equipped with a reflux condenser
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DISTILLATION
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Type
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DISTILLATION
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Details
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Fractional distillation
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CUSTOM
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Type
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CUSTOM
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Details
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gave a colorless liquid, b.p. 111-115° C./7 mm Hg
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Outcomes
Product
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Name
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Type
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Smiles
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BrC1=C(CBr)C=CC(=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
